Cas no 2877704-87-3 (N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide)

• Product Name: N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide
• CAS No: 2877704-87-3
• MF: C₁₄H₂₇N₃O₄S
• MW: 333.446882486343
• CID: 5308150
• PubChem ID: 165433406
• Update Time: 2025-05-19

N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[2-(2,6-Dimethyl-4-morpholinyl)-2-oxoethyl]-4-piperidinyl]methanesulfonamide
• F6802-6573
• N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide
• 2877704-87-3
• AKOS040878632

• Inchi： 1S/C14H27N3O4S/c1-11-8-17(9-12(2)21-11)14(18)10-16-6-4-13(5-7-16)15-22(3,19)20/h11-13,15H,4-10H2,1-3H3
• InChI Key： VLLROFLBRCLKBT-UHFFFAOYSA-N
• SMILES： S(C)(NC1CCN(CC(N2CC(C)OC(C)C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 333.17222752g/mol
• Monoisotopic Mass: 333.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.4±55.0 °C(Predicted)
• pka: 10.59±0.20(Predicted)

Additional information on N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide

N-{1-[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide (CAS No. 2877704-87-3): A Comprehensive Overview

N-{1-[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide (CAS No. 2877704-87-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of morpholine and piperidine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this molecule make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide consists of a piperidine ring linked to a morpholine moiety through an amide bond. The presence of the dimethyl substitution on the morpholine ring and the methanesulfonamide group adds to the compound's complexity and potential biological activity. These structural elements contribute to the compound's ability to interact with specific protein targets, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of protein kinases, which are key players in the progression of Alzheimer's disease and Parkinson's disease. The ability to modulate these enzymes makes it a promising therapeutic agent for these debilitating conditions.

In addition to its neuroprotective properties, N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis in cancer cells, while sparing normal cells.

The pharmacokinetic properties of N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide have been extensively studied to ensure its suitability for clinical development. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and reducing the risk of adverse effects.

The safety profile of N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide has been evaluated in preclinical toxicity studies. Results indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its potential for further clinical evaluation and eventual use in human patients.

Clinical trials are currently underway to assess the efficacy and safety of N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide in treating various diseases. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms and quality of life. Ongoing studies aim to further elucidate the optimal dosing regimens and identify any potential side effects or interactions with other medications.

The development of N-{1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]piperidin-4-yl}methanesulfonamide as a therapeutic agent is part of a broader effort to address unmet medical needs in neurology and oncology. The unique combination of its structural features and biological activities makes it a valuable addition to the arsenal of drugs available for treating these conditions. As research continues to advance, it is anticipated that this compound will play an increasingly important role in improving patient outcomes and enhancing quality of life.